Cas no 16576-63-9 (NIOBIUM PHENOXIDE)

• Product Name: NIOBIUM PHENOXIDE
• CAS No: 16576-63-9
• MF: C₃₀H₂₅NbO₅
• MW: 558.42288851738
• CID: 87709
• PubChem ID: 25021451
• Update Time: 2025-04-18

NIOBIUM PHENOXIDE Chemical and Physical Properties

Names and Identifiers

• NIOBIUM PHENOXIDE
• NIOBIUM(V) PHENOXIDE
• COLUMBIUM PENTAPHENOXIDE
• niobium(5+),pentaphenoxide
• Niobium pentaphenoxide
• niobium(5+) ion pentaphenolate
• Niobiumphenoxide (7CI)
• Phenol,Niob(V)-phenolat
• phenol,niobium (V)-phenolate
• Phenol,niobium(5+) salt (8CI,9CI)
• Phenol,niobium(5+)salt (5:1)
• niobium(5+);pentaphenoxide
• Phenol, niobium(5+) salt (5:1)
• Niobium(5+) pentakisphenoxide
• 16576-63-9
• DTXSID30648454
• Niobium(v) phenolate

• Inchi： 1S/5C6H6O.Nb/c5*7-6-4-2-1-3-5-6;/h5*1-5,7H;/q;;;;;+5/p-5
• InChI Key： ZCNDFHXTXLMYDM-UHFFFAOYSA-I
• SMILES： [Nb+5].[O-]C1C=CC=CC=1.[O-]C1C=CC=CC=1.[O-]C1C=CC=CC=1.[O-]C1C=CC=CC=1.[O-]C1C=CC=CC=1

Computed Properties

• Exact Mass: 558.07700
• Monoisotopic Mass: 558.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 208°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 46.15000
• LogP: 7.64850
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

NIOBIUM PHENOXIDE Security Information

• Hazardous Material transportation number：UN3263
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxides